Cas no 1082387-71-0 (3-Amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-Amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide
• CAS No: 1082387-71-0
• MF: C₁₅H₁₀F₂N₂O₂
• MW: 288.248910427094
• MDL: MFCD11588906
• CID: 4775265
• PubChem ID: 28289618
• Update Time: 2025-05-28

3-Amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide
• 3-Amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide

• MDL： MFCD11588906
• Inchi： 1S/C15H10F2N2O2/c16-10-6-5-8(7-11(10)17)19-15(20)14-13(18)9-3-1-2-4-12(9)21-14/h1-7H,18H2,(H,19,20)
• InChI Key： WHYMWXGRPGDNSV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(C1=C(C2C=CC=CC=2O1)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 3.6
• Topological Polar Surface Area: 68.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-Amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide

Recent Advances in the Study of 3-Amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide (CAS: 1082387-71-0)

The compound 3-Amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide (CAS: 1082387-71-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzofuran derivative has been investigated for its role as a kinase inhibitor, with particular focus on its efficacy in targeting specific signaling pathways implicated in cancer and inflammatory diseases. Recent studies have explored its molecular interactions, pharmacokinetics, and preclinical efficacy, providing a foundation for further drug development.

One of the key findings from recent research is the compound's selective inhibition of certain tyrosine kinases, which play a critical role in cell proliferation and survival. In vitro studies have demonstrated that 3-Amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide exhibits potent activity against cancer cell lines, particularly those with mutations in the epidermal growth factor receptor (EGFR) pathway. These findings suggest its potential as a targeted therapy for EGFR-driven malignancies, such as non-small cell lung cancer (NSCLC).

Further investigations into the compound's mechanism of action have revealed its ability to induce apoptosis and inhibit angiogenesis in tumor models. Structural-activity relationship (SAR) studies have been conducted to optimize the compound's binding affinity and selectivity, leading to the development of analogs with improved pharmacokinetic profiles. These advancements highlight the compound's versatility and potential for further optimization in drug discovery pipelines.

In addition to its anticancer properties, recent studies have explored the anti-inflammatory effects of 3-Amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide. Preclinical models of rheumatoid arthritis and other inflammatory conditions have shown promising results, with the compound demonstrating significant reduction in pro-inflammatory cytokine production. This dual functionality positions it as a candidate for multifactorial therapeutic strategies.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on formulation strategies, including nanoparticle-based delivery systems, to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials.

In conclusion, 3-Amino-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide (CAS: 1082387-71-0) represents a promising scaffold for the development of novel kinase inhibitors with applications in oncology and inflammation. Continued research into its molecular mechanisms and therapeutic potential will be critical for its successful translation into clinical practice. This compound exemplifies the intersection of chemical biology and drug discovery, offering new avenues for targeted therapies.